Cas no 63896-10-6 (CARBAMIC ACID, 1,5-NAPHTHALENEDIYLBIS-, DIMETHYL ESTER)
63896-10-6 structure
Product Name:CARBAMIC ACID, 1,5-NAPHTHALENEDIYLBIS-, DIMETHYL ESTER
CAS No:63896-10-6
MF:C14H14N2O4
MW:274.271963596344
CID:3406161
PubChem ID:4594667
Update Time:2025-04-21
CARBAMIC ACID, 1,5-NAPHTHALENEDIYLBIS-, DIMETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- CARBAMIC ACID, 1,5-NAPHTHALENEDIYLBIS-, DIMETHYL ESTER
- N,N'-(1,5-NAPHTHALENEDIYL)BIS(METHYL CARBAMATE)
- AKOS003442237
- 63896-10-6
- Dimethyl naphthalene-1,5-diyldicarbamate
- METHYL N-{5-[(METHOXYCARBONYL)AMINO]NAPHTHALEN-1-YL}CARBAMATE
- 666-453-7
- SCHEMBL7913708
-
- Inchi: 1S/C14H14N2O4/c1-19-13(17)15-11-7-3-6-10-9(11)5-4-8-12(10)16-14(18)20-2/h3-8H,1-2H3,(H,15,17)(H,16,18)
- InChI Key: DIDUBGFFSUEEGU-UHFFFAOYSA-N
- SMILES: C1(NC(OC)=O)=C2C(C(NC(OC)=O)=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 274.09535693Da
- Monoisotopic Mass: 274.09535693Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76.7Ų
CARBAMIC ACID, 1,5-NAPHTHALENEDIYLBIS-, DIMETHYL ESTER Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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